5-Cyclopropoxy-6-iodopicolinonitrile

• Molecular Formula: C9H7IN2O
• Molecular Weight: 286.07 g/mol
• IUPAC Name: 5-cyclopropyloxy-6-iodopyridine-2-carbonitrile
• InChI: InChI=1S/C9H7IN2O/c10-9-8(13-7-2-3-7)4-1-6(5-11)12-9/h1,4,7H,2-3H2
• InChI Key: KZJQBCMVFOIGLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)C#N)I

Description

5-Cyclopropoxy-6-iodopicolinonitrile is a substituted picolinonitrile derivative characterized by a cyclopropoxy group at the 5-position and an iodine atom at the 6-position of the pyridine ring. The nitrile group at the 2-position contributes to its electrophilic reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula is C₉H₇IN₂O, with a molecular weight of 302.07 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-6-iodopicolinonitrile typically involves the following steps:

Iodination: The iodination at the 6-position can be carried out using iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, under controlled conditions to ensure selective iodination.

Nitrile Formation: The nitrile group can be introduced through a nucleophilic substitution reaction using a suitable nitrile precursor, such as cyanogen bromide, in the presence of a base.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-6-iodopicolinonitrile may involve optimized versions of the above synthetic routes, with considerations for scalability, cost-effectiveness, and environmental impact. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-6-iodopicolinonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles, such as amines, thiols, or alkoxides, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Cyclization Reactions: The cyclopropoxy group can participate in cyclization reactions to form more complex ring systems.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide, potassium thiolate, or sodium alkoxide can be used in substitution reactions, typically under mild conditions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed for oxidation reactions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used for reduction reactions.

Major Products Formed

Substitution Products: Depending on the nucleophile used, various substituted derivatives of 5-Cyclopropoxy-6-iodopicolinonitrile can be obtained.

Oxidation Products: Oxidation can lead to the formation of corresponding oxides or hydroxylated derivatives.

Reduction Products: Reduction can yield amines or other reduced forms of the compound.

Scientific Research Applications

5-Cyclopropoxy-6-iodopicolinonitrile has several applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and can be used in various organic transformations.

Biology: The compound can be used as a probe or ligand in biochemical studies to investigate enzyme activities or receptor binding.

Industry: It can be used in the development of new materials, such as polymers or advanced coatings, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-6-iodopicolinonitrile depends on its specific application. In biochemical studies, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The cyclopropoxy and iodopicolinonitrile moieties can influence the compound’s binding affinity and specificity, affecting its overall biological activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 5-cyclopropoxy-6-iodopicolinonitrile, we compare it structurally and functionally to three analogous picolinonitrile derivatives (Table 1).

Table 1: Structural and Functional Comparison of Picolinonitrile Derivatives

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications
5-Cyclopropoxy-6-iodopicolinonitrile	Cyclopropoxy (5), Iodo (6)	302.07	Halogen bonding; cross-coupling substrate
6-Amino-5-nitropicolinonitrile	Amino (6), Nitro (5)	180.13	High reactivity (nitro group); precursor to dyes/pharmaceuticals
5-Chloro-6-cyanopicolinonitrile	Chloro (5), Cyano (6)	193.58	Electrophilic substitution; agrochemical intermediate
5-Methoxy-6-bromopicolinonitrile	Methoxy (5), Bromo (6)	257.03	Solubility in polar solvents; Suzuki coupling substrate

Electronic and Steric Effects

• Cyclopropoxy vs. Methoxy/Nitro/Amino Groups: The cyclopropoxy group imposes greater steric hindrance compared to methoxy or amino substituents. Its electron-donating nature (+I effect) contrasts with the electron-withdrawing nitro group (-I, -M effects), altering the pyridine ring’s electronic density and reactivity .
• Iodo vs. Bromo/Chloro Substituents : The iodine atom’s larger atomic radius enhances polarizability and halogen bonding capabilities compared to bromo or chloro analogs. However, its weaker C–I bond (vs. C–Br/C–Cl) may reduce thermal stability.

Solubility and Stability

• Cyclopropoxy Impact: The cyclopropane ring’s hydrophobicity reduces aqueous solubility compared to methoxy or amino-substituted derivatives.
• Iodine Stability : Under UV light or elevated temperatures, C–I bonds may degrade faster than C–Br/C–Cl bonds, necessitating storage in inert conditions.